Cas no 1206524-84-6 (Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate)

• Product Name: Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate
• CAS No: 1206524-84-6
• MF: C₃₀H₄₀N₄O₇
• MW: 568.661208152771
• CID: 2097298
• Update Time: 2025-07-10

Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate Chemical and Physical Properties

Names and Identifiers

• MK-5172 Intermediate 1
• Methyl (1aR,5S,8S,10R,22aR)-5-tert-butyl-14-methoxy-3,6-dioxo-1,1a,3,4,5,6,9,10,18,19,20,21,22,22a-
• MK-5172 INTERMEDIATEI
• e-8-carboxylate
• Grazoprevir intermediate
• QHQKEFQTKKSZEH-GTFNEXEASA-N
• Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate

• Inchi： 1S/C30H40N4O7/c1-30(2,3)25-27(35)34-16-19(15-23(34)28(36)39-5)40-26-21(31-20-12-11-18(38-4)14-22(20)32-26)10-8-6-7-9-17-13-24(17)41-29(37)33-25/h11-12,14,17,19,23-25H,6-10,13,15-16H2,1-5H3,(H,33,37)/t17-,19-,23+,24-,25-/m1/s1
• InChI Key： QHQKEFQTKKSZEH-GTFNEXEASA-N
• SMILES： O1C(N[C@H](C(N2C[C@@H](C[C@H]2C(=O)OC)OC2C(CCCCC[C@@H]3C[C@@H]13)=NC1C=CC(=CC=1N=2)OC)=O)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 958
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.4E-4 g/L) (25 ºC),

Additional information on Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate

Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate: A Comprehensive Overview

Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate, a highly specialized compound with the CAS number 1206524-84-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in antiviral therapy, particularly in the treatment of hepatitis C virus (HCV) infections. The unique structural features of this molecule, including its des(cyclopropylsulfonyl) moiety and 2-ethenylcyclopropylamino group, contribute to its distinctive pharmacological profile and mechanism of action.

Recent research in the area of antiviral agents has highlighted the importance of developing inhibitors that target the NS3/4A protease of the HCV virus. Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate has been identified as a potent inhibitor of this enzyme, which is crucial for the replication and assembly of new viral particles. The compound's ability to bind to the active site of the protease and inhibit its function effectively disrupts the viral life cycle, making it a promising candidate for therapeutic intervention.

The structural design of Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate incorporates elements that enhance its binding affinity and selectivity. The des(cyclopropylsulfonyl) group plays a critical role in stabilizing the interactions with the protease, while the 2-ethenylcyclopropylamino moiety contributes to the compound's overall efficacy. These structural features have been meticulously optimized through structure-activity relationship (SAR) studies, ensuring that the compound exhibits high potency against HCV while minimizing off-target effects.

In vitro studies have demonstrated that Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate exhibits impressive inhibitory activity against various strains of HCV. Its inhibitory effect is measured by its ability to reduce viral RNA levels in infected cells, indicating its potential as a therapeutic agent. Furthermore, preliminary pharmacokinetic studies suggest that the compound has favorable properties such as good solubility and stability, which are essential for its formulation into an effective drug product.

The development of Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate is part of a broader effort to combat HCV infections through innovative chemical strategies. The compound's design reflects an understanding of the complex interactions between viral enzymes and host cell machinery, allowing researchers to develop targeted therapies that disrupt viral replication without causing significant side effects. This approach aligns with current trends in drug development, which emphasize precision medicine and personalized treatment regimens.

Advances in computational chemistry and molecular modeling have played a pivotal role in optimizing the structure of Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate. These techniques have enabled researchers to predict how different structural modifications will affect the compound's biological activity, facilitating rapid iteration and refinement. As a result, this compound represents a testament to the power of interdisciplinary collaboration between chemists, biologists, and computational scientists in driving innovation in pharmaceutical research.

The potential clinical applications of Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate are currently under investigation in preclinical trials. These trials aim to evaluate its safety profile, efficacy in treating HCV infections, and potential for combination therapy with other antiviral agents. The outcomes of these studies will provide critical insights into whether this compound can become a viable option for patients infected with HCV, particularly those who have not responded well to existing treatments.

From a chemical perspective, Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate exemplifies how careful molecular design can lead to highly effective therapeutic agents. Its unique structural features not only contribute to its potent antiviral activity but also offer insights into new chemical scaffolds that could be explored for treating other infectious diseases. The compound's development underscores the importance of investing in fundamental research and innovation in pharmaceutical chemistry.

As our understanding of viral biology continues to evolve, so too will our approaches to antiviral drug development. Methyl Des(cyclopropylsulfonyl)-2-ethenylcyclopropylamino-Grazoprevir Carboxylate stands as an example of how interdisciplinary research can yield novel compounds with significant therapeutic potential. By targeting key viral enzymes with high precision, this compound offers hope for more effective treatments that can improve patient outcomes and reduce the burden of viral diseases on global health systems.